3-Bromo-6-chloro-1H-indazol-4-amine
Overview
Description
“3-Bromo-6-chloro-1H-indazol-4-amine” is a chemical compound with the molecular formula C7H5BrClN3 . It is a derivative of indazole, a heterocyclic aromatic organic compound .
Molecular Structure Analysis
The molecular structure of “3-Bromo-6-chloro-1H-indazol-4-amine” consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains bromine and chlorine substituents .Scientific Research Applications
Synthesis of Lenacapavir
3-Bromo-6-chloro-1H-indazol-4-amine: is a key intermediate in the synthesis of Lenacapavir , a potent capsid inhibitor used in the treatment of HIV-1 infections . The compound’s synthesis involves regioselective bromination and heterocycle formation, providing a potential economical route for large-scale production.
Antitumor Activity
Indazole derivatives, including those synthesized from 3-Bromo-6-chloro-1H-indazol-4-amine , have been studied for their antitumor properties . These compounds exhibit inhibitory activities against various human cancer cell lines, such as lung, leukemia, prostate, and hepatoma cells.
Alzheimer’s Disease Treatment
The compound’s structure is found in substances that show potential for treating Alzheimer’s disease . It’s part of the privileged class of heterocyclic structures common to many biologically active compounds.
Iron Deficiency Treatment
3-Aminoindazoles, which can be derived from 3-Bromo-6-chloro-1H-indazol-4-amine , have been developed as potential treatments for iron deficiency .
Tyrosine Kinase Receptor Inhibition
Some indazole derivatives are potent tyrosine kinase receptor inhibitors and are used to suppress tumor growth . This application is crucial in the development of cancer therapies.
Antiproliferative Agents
The compound has been linked to the synthesis of indazole carboxamides with antiproliferative activity, effective against a range of neoplastic cell lines and causing a block in the G0–G1 phase of the cell cycle .
Future Directions
Mechanism of Action
Target of Action
It is known that indazole derivatives have been associated with the inhibition, regulation, and modulation of kinases such as chk1, chk2, and the cell volume-regulated human kinase h-sgk . These kinases play a crucial role in cellular processes such as cell cycle regulation and volume regulation .
Mode of Action
Indazole derivatives, including this compound, are known to interact with their targets (such as kinases) and modulate their activity . This modulation can result in changes in cellular processes, potentially leading to therapeutic effects.
Biochemical Pathways
Given its potential interaction with kinases, it can be inferred that it may affect pathways related to cell cycle regulation and volume regulation .
Result of Action
Based on its potential interaction with kinases, it can be inferred that it may have effects on cellular processes regulated by these kinases .
Action Environment
This compound, like other indazole derivatives, holds promise for therapeutic applications due to its potential interaction with key cellular kinases .
properties
IUPAC Name |
3-bromo-6-chloro-2H-indazol-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrClN3/c8-7-6-4(10)1-3(9)2-5(6)11-12-7/h1-2H,10H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHPLPWGRNWDWEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C(NN=C21)Br)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20646323 |
Source
|
| Record name | 3-Bromo-6-chloro-2H-indazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20646323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-6-chloro-1H-indazol-4-amine | |
CAS RN |
885519-95-9 |
Source
|
| Record name | 3-Bromo-6-chloro-2H-indazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20646323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 1-oxo-1,3-dihydrospiro[indene-2,4'-piperidine]-1'-carboxylate](/img/structure/B1292379.png)
![2-{[2-(2-Pyridinyl)ethyl]thio}ethanol](/img/structure/B1292400.png)
